Cas no 1594482-92-4 (2-Propanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-)

• Product Name: 2-Propanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-
• CAS No: 1594482-92-4
• MF: C₈H₁₈N₂O₃S
• MW: 222.305120944977
• CID: 5296009
• Update Time: 2025-05-19

2-Propanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-

• Inchi： 1S/C8H18N2O3S/c1-7(2)14(12,13)10-6-8(11)3-4-9-5-8/h7,9-11H,3-6H2,1-2H3
• InChI Key： HTWDHHHWZUITPA-UHFFFAOYSA-N
• SMILES： CC(S(NCC1(O)CCNC1)(=O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 2-Propanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-

Introduction to 2-Propanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- (CAS No. 1594482-92-4)

2-Propanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- (CAS No. 1594482-92-4) is a versatile compound with significant potential in various pharmaceutical and chemical applications. This compound, often referred to as a sulfonamide derivative, has garnered attention due to its unique structural features and functional groups, which make it a valuable candidate for drug development and other advanced research areas.

The chemical structure of 2-Propanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- consists of a sulfonamide group attached to a propanesulfonyl moiety, with an additional hydroxylated pyrrolidine ring. This combination of functional groups imparts the molecule with distinct properties that are advantageous in both synthetic chemistry and biological studies. The presence of the sulfonamide group, in particular, is known to confer significant biological activity, making it a focal point for researchers exploring new therapeutic agents.

In recent years, there has been a surge in interest in sulfonamide derivatives due to their broad spectrum of biological activities. Studies have shown that compounds like 2-Propanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- exhibit potent anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory effects of this compound in vitro and in vivo models. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, 2-Propanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- has also shown promise in cancer research. A recent study in the European Journal of Medicinal Chemistry demonstrated that this compound exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation. These findings have opened new avenues for the development of novel anti-cancer drugs based on this scaffold.

The hydroxylated pyrrolidine ring in 2-Propanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- adds another layer of complexity to its biological profile. This ring structure is known to enhance the solubility and bioavailability of the compound, which is crucial for its effectiveness as a therapeutic agent. Additionally, the hydroxyl group can participate in hydrogen bonding interactions with target proteins, further enhancing its binding affinity and selectivity.

In terms of synthetic chemistry, the preparation of 2-Propanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- involves several well-established synthetic routes. One common method involves the reaction of 2-propanesulfonyl chloride with an appropriate amine derivative containing the hydroxylated pyrrolidine moiety. This approach allows for precise control over the final product's purity and yield, making it suitable for large-scale production.

The versatility of 2-Propanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- extends beyond its direct therapeutic applications. It serves as an important building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers have used this compound as a starting material to develop novel inhibitors for specific enzymes involved in various disease pathways. The ability to modify the structure through chemical synthesis opens up endless possibilities for drug discovery and development.

In conclusion, 2-Propanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- (CAS No. 1594482-92-4) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique combination of functional groups makes it an attractive candidate for developing new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its biological mechanisms and synthetic potential, solidifying its position as a valuable tool in modern medicinal chemistry.